
Thermal stability and decomposition of
Tris(trimethylsilyl)arsane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Tris(trimethylsilyl)arsane

Cat. No.: B091232 Get Quote

An In-depth Technical Guide to the Thermal Stability and Decomposition of

Tris(trimethylsilyl)arsane

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the thermal stability and

decomposition of Tris(trimethylsilyl)arsane, a significant organoarsenic compound. It is

primarily utilized as a molecular precursor for the synthesis of III-V semiconductor materials,

such as Gallium Arsenide (GaAs).[1] Understanding its thermal behavior is critical for

optimizing its application in chemical vapor deposition and nanoparticle synthesis.[1]

Physicochemical Properties of
Tris(trimethylsilyl)arsane
Tris(trimethylsilyl)arsane is a colorless liquid that is stable at room temperature when stored

under an inert atmosphere.[2] It is highly soluble in common organic solvents like benzene,

toluene, pentane, tetrahydrofuran (THF), and diethyl ether.[2]
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Property Value Source

Molecular Formula C₉H₂₇AsSi₃ [3][4][5]

Molecular Weight 294.49 g/mol [1][3]

CAS Number 17729-30-5 [1][4][5]

Boiling Point 82-84 °C at 4 Torr [5]

Density 0.9939 g/cm³ [5]

¹H NMR (in C₇D₈) δ 0.30 (single resonance) [2]

¹³C NMR δ 4.31 (single peak) [2]

Thermal Stability and Decomposition
The core of Tris(trimethylsilyl)arsane's reactivity and its decomposition pathway is the

cleavage of its As-Si bonds.[1] This characteristic allows it to function as a soluble and

manageable source of arsenic for chemical synthesis.[1] While stable at room temperature

under an inert atmosphere, it is a pyrophoric liquid that may ignite upon exposure to air.[2] It is

also sensitive to moisture and can react with water to form highly toxic arsine gas (AsH₃).[2]

The thermal decomposition of similar organometallic compounds has been studied. For

instance, the decomposition of triisopropylarsine was investigated in the temperature range of

265-297°C.[6] For related silicon compounds, exothermic decomposition has been reported at

temperatures exceeding 100°C for Tris(trimethylsilyl)silane.[7]

Decomposition Pathway
The thermal decomposition of Tris(trimethylsilyl)arsane is expected to proceed through the

homolytic cleavage of the arsenic-silicon bonds, leading to the formation of silyl and arsenide

radicals. These reactive intermediates can then undergo further reactions.

General decomposition pathway of Tris(trimethylsilyl)arsane.

Experimental Protocols
Synthesis of Tris(trimethylsilyl)arsane
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A widely used method for synthesizing Tris(trimethylsilyl)arsane involves the reaction of

elemental arsenic with a sodium-potassium (Na/K) alloy, followed by silylation with

chlorotrimethylsilane (Me₃SiCl).[1] This procedure must be conducted under an inert

atmosphere in a well-ventilated fume hood due to the pyrophoric and toxic nature of the

reagents and products.[2]

Materials:

Sodium-potassium alloy (Na/K)

Arsenic powder (As)

1,2-dimethoxyethane (DME), dried and deoxygenated

Chlorotrimethylsilane (Me₃SiCl)

Procedure:

In a reaction flask under an inert atmosphere, the Na/K alloy is reacted with arsenic powder

in DME.

This mixture is stirred vigorously and heated to reflux for 24 hours, resulting in a color

change from black to pale gray.

After cooling, chlorotrimethylsilane is added to the reaction mixture.

The reaction proceeds to yield Tris(trimethylsilyl)arsane, along with sodium and potassium

chloride as byproducts.

The final product is isolated and purified by distillation.

Synthesis of Tris(trimethylsilyl)arsane.

Thermal Analysis Methodology
To quantitatively assess the thermal stability and decomposition of Tris(trimethylsilyl)arsane,

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) would be

employed.
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Thermogravimetric Analysis (TGA):

Objective: To determine the temperature ranges over which the compound decomposes and

the extent of mass loss.

Procedure: A small sample of Tris(trimethylsilyl)arsane would be placed in a TGA furnace.

The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or

argon). The mass of the sample is monitored as a function of temperature. The resulting

TGA curve provides data on the onset of decomposition and the temperatures of maximum

decomposition rates.

Differential Scanning Calorimetry (DSC):

Objective: To measure the heat flow associated with thermal transitions as a function of

temperature.

Procedure: A sample and a reference are heated or cooled under a controlled atmosphere.

The difference in heat flow to the sample and reference is measured. DSC can detect

exothermic decomposition events and determine the enthalpy of decomposition.

Workflow for thermal analysis experiments.

Applications in Materials Science
The primary application of Tris(trimethylsilyl)arsane is as a precursor for III-V semiconductor

materials.[1] Its reactive Si-As bonds allow for low-temperature synthesis routes. It has been

used in chemical vapor deposition experiments with trimethylgallium (Me₃Ga) or gallium

trichloride (GaCl₃) to produce films of Gallium Arsenide (GaAs).[8]

Safety and Handling
Tris(trimethylsilyl)arsane is a toxic and highly pyrophoric liquid.[2] It must be handled with

extreme care in a well-ventilated fume hood under an inert atmosphere.[2] It reacts violently

with water and can form highly toxic arsine gas upon contact with air or water.[2] Appropriate

personal protective equipment, including nitrile gloves and face shields, should be used to

avoid inhalation and skin contact.[1] In case of spills, inert absorbent materials like vermiculite

should be used for containment.[1] A Class D metal fire extinguisher should be readily available

during its synthesis and handling.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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